Cas no 479076-89-6 (3-acetyl-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one)

• Product Name: 3-acetyl-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one
• CAS No: 479076-89-6
• MF: C₁₈H₁₄ClNO₂
• MW: 311.762263774872
• MDL: MFCD05884635
• CID: 3081136
• PubChem ID: 1094283
• Update Time: 2025-11-07

3-acetyl-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one
• CHEMBL1393081
• F1656-0054
• BAS 09538773
• HMS2815M05
• EN300-234980
• 3-acetyl-6-chloro-1-methyl-4-phenylquinolin-2-one
• Z1636233601
• 3-acetyl-6-chloro-1-methyl-4-phenylquinolin-2(1H)-one
• DTXSID401320546
• EUA07689
• 3-Acetyl-6-chloro-1-methyl-4-phenyl-1H-quinolin-2-one
• AKOS000638710
• SMR000524537
• MLS001202474
• 479076-89-6

• MDL： MFCD05884635
• Inchi： 1S/C18H14ClNO2/c1-11(21)16-17(12-6-4-3-5-7-12)14-10-13(19)8-9-15(14)20(2)18(16)22/h3-10H,1-2H3
• InChI Key： KECXYNJOPPYALX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=C(C(C)=O)C(N2C)=O

Computed Properties

• Exact Mass: 311.0713064Da
• Monoisotopic Mass: 311.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.4Ų

Additional information on 3-acetyl-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one

Comprehensive Overview of 3-acetyl-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one (CAS No. 479076-89-6)

The compound 3-acetyl-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one (CAS No. 479076-89-6) is a specialized organic molecule with a unique structural framework. This dihydroquinolinone derivative has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications. The presence of functional groups such as acetyl, chloro, and phenyl moieties contributes to its reactivity and versatility in synthetic chemistry. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 3-acetyl-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one has surged, driven by advancements in medicinal chemistry. The compound's CAS No. 479076-89-6 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific discourse. Its structural similarity to bioactive quinoline derivatives makes it a candidate for further investigation in oncology and antimicrobial research. Additionally, its potential as a building block for high-value intermediates in organic synthesis has been highlighted in several peer-reviewed studies.

The synthesis of 3-acetyl-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one typically involves multi-step reactions, including Friedel-Crafts acylation and cyclization processes. These methods are optimized to achieve high yields and purity, which are critical for its application in drug development. The compound's chloro substituent enhances its electrophilic properties, enabling further functionalization for tailored applications. This adaptability aligns with the growing trend of structure-activity relationship (SAR) studies in modern pharmacology.

From an industrial perspective, CAS No. 479076-89-6 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalysts and solvent-free conditions to produce this compound, addressing environmental concerns. Such innovations resonate with the global push toward sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field. The compound's stability under various conditions also makes it a viable candidate for formulation development in the pharmaceutical sector.

In conclusion, 3-acetyl-6-chloro-1-methyl-4-phenyl-1,2-dihydroquinolin-2-one (CAS No. 479076-89-6) represents a promising area of research with broad implications. Its structural features and synthetic accessibility position it as a valuable tool for scientists exploring new chemical entities and bioactive molecules. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in both academic and industrial research endeavors.